molecular formula C22H26N2O4 B6121643 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol

2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol

Cat. No. B6121643
M. Wt: 382.5 g/mol
InChI Key: CSBIBMMAVUUMRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol, also known as ADP, is a synthetic compound that has been used in scientific research for its potential pharmacological properties. ADP is a member of the benzodiazepine family and has been shown to have anxiolytic and sedative effects in animal models.

Mechanism of Action

The mechanism of action of 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol is not fully understood, but it is believed to act on the GABAergic system in the brain. 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol has been shown to bind to the benzodiazepine site on the GABA-A receptor, which enhances the effects of GABA, a neurotransmitter that has inhibitory effects on the central nervous system. This leads to anxiolytic and sedative effects in animal models.
Biochemical and Physiological Effects:
2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol has been shown to have several biochemical and physiological effects. 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol has been shown to enhance GABAergic neurotransmission, leading to anxiolytic and sedative effects. 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol has also been shown to have antioxidant and anti-inflammatory effects, which may have potential therapeutic applications. In addition, 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol has been shown to have anticonvulsant and antiepileptic properties.

Advantages and Limitations for Lab Experiments

2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol has several advantages for lab experiments. 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol is a synthetic compound that can be easily synthesized and purified for use in experiments. 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol has been shown to have anxiolytic and sedative effects in animal models, making it a potential candidate for the treatment of anxiety and sleep disorders. However, 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol also has limitations for lab experiments. 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol has not been extensively studied in humans, and its safety and efficacy have not been established. In addition, 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol has not been shown to be effective in all animal models of anxiety and sleep disorders.

Future Directions

There are several future directions for research on 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol. One direction is to investigate the safety and efficacy of 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol in humans. Another direction is to investigate the potential therapeutic applications of 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol for anxiety and sleep disorders. In addition, future research could investigate the potential antioxidant and anti-inflammatory effects of 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol and its potential applications in the treatment of neurodegenerative diseases. Finally, future research could investigate the potential anticonvulsant and antiepileptic properties of 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol and its potential applications in the treatment of epilepsy.

Synthesis Methods

The synthesis of 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol involves the reaction of 3-hydroxybenzaldehyde with ethyl acetoacetate to form 3-(3-hydroxyphenyl)-3-oxopropanoic acid ethyl ester. This compound is then reacted with 4-acetyl-1,4-diazepan-1-amine to form 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol. The synthesis of 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol has been reported in several research papers and has been optimized for high yield and purity.

Scientific Research Applications

2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol has been used in scientific research to investigate its potential pharmacological properties. 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol has been shown to have anxiolytic and sedative effects in animal models, making it a potential candidate for the treatment of anxiety and sleep disorders. 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol has also been investigated for its potential anticonvulsant and antiepileptic properties. In addition, 2-[3-(4-acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol has been shown to have antioxidant and anti-inflammatory effects, which may have potential therapeutic applications.

properties

IUPAC Name

1-(4-acetyl-1,4-diazepan-1-yl)-3-(2-hydroxyphenyl)-3-(3-hydroxyphenyl)propan-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H26N2O4/c1-16(25)23-10-5-11-24(13-12-23)22(28)15-20(17-6-4-7-18(26)14-17)19-8-2-3-9-21(19)27/h2-4,6-9,14,20,26-27H,5,10-13,15H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CSBIBMMAVUUMRA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N1CCCN(CC1)C(=O)CC(C2=CC(=CC=C2)O)C3=CC=CC=C3O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H26N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

382.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[3-(4-Acetyl-1,4-diazepan-1-yl)-1-(3-hydroxyphenyl)-3-oxopropyl]phenol

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